6-(3,5-dimethylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile

• CAS RN: 1553319-95-1
• Molecular Formula: C15H17NO
• Molecular Weight: 227.3

Description

6-(3,5-dimethylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile, commonly referred to as 6-DMPC, is an organic compound that has been widely studied due to its unique properties. 6-DMPC is an aromatic heterocyclic compound with a spiro ring structure, which makes it of interest to researchers in the fields of synthetic organic chemistry and medicinal chemistry. 6-DMPC has been found to have potential applications in the fields of drug discovery and development, as well as its use in lab experiments.

Mechanism of Action

The mechanism of action of 6-DMPC is still being studied, but it is thought to involve the inhibition of the enzyme acetylcholinesterase. This enzyme is involved in the breakdown of the neurotransmitter acetylcholine, and its inhibition leads to an increase in acetylcholine levels in the brain. This, in turn, leads to an increase in neuronal activity, which is thought to be responsible for the therapeutic effects of 6-DMPC.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-DMPC have been studied extensively. It has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which leads to an increase in acetylcholine levels in the brain. This, in turn, leads to an increase in neuronal activity, which is thought to be responsible for the therapeutic effects of 6-DMPC. Additionally, 6-DMPC has been found to be an effective inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators. This makes 6-DMPC an attractive candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

6-DMPC has a number of advantages when used in lab experiments. It is a relatively stable compound, making it easier to handle and store. Additionally, its spiro ring structure makes it an ideal candidate for the synthesis of other compounds. However, 6-DMPC is not without its limitations. It is a relatively expensive compound, making it difficult to obtain in large quantities. Additionally, its spiro ring structure makes it difficult to synthesize in a lab setting.

Future Directions

There are a number of potential future directions for 6-DMPC. One potential direction is the development of novel therapeutic agents based on the compound. Another potential direction is the further study of the biochemical and physiological effects of 6-DMPC, in order to better understand its mechanism of action. Additionally, further research could be conducted into the potential use of 6-DMPC in the development of vaccines and other treatments for infectious diseases. Finally, more research could be conducted into the potential use of 6-DMPC in the development of novel imaging agents.

Synthesis Methods

6-DMPC can be synthesized by a variety of methods. The most common method is a nucleophilic aromatic substitution reaction, which involves the reaction of an aromatic compound with a nucleophile such as a Grignard reagent. This reaction results in the formation of a spirocyclic compound, which is then converted to 6-DMPC. Other methods of synthesis include the use of organometallic reagents, such as palladium catalysts, and the use of lithium reagents.

Scientific Research Applications

6-DMPC has been studied extensively for its potential use in drug discovery and development. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This makes 6-DMPC a potential therapeutic agent for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, 6-DMPC has been found to be an effective inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators. This makes 6-DMPC an attractive candidate for the treatment of inflammatory diseases.